Cas no 2098105-96-3 ((3,3-Dimethylbutan-2-yl)[2-(2-methoxyphenyl)ethyl]amine)

• Product Name: (3,3-Dimethylbutan-2-yl)[2-(2-methoxyphenyl)ethyl]amine
• CAS No: 2098105-96-3
• MF: C₁₅H₂₅NO
• MW: 235.365104436874
• CID: 5728779
• PubChem ID: 126843907
• Update Time: 2025-05-20

(3,3-Dimethylbutan-2-yl)[2-(2-methoxyphenyl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-methoxyphenyl)ethyl]-3,3-dimethylbutan-2-amine
• (3,3-dimethylbutan-2-yl)[2-(2-methoxyphenyl)ethyl]amine
• F1967-9308
• 2098105-96-3
• AKOS040812558
• Benzeneethanamine, 2-methoxy-N-(1,2,2-trimethylpropyl)-
• (3,3-Dimethylbutan-2-yl)[2-(2-methoxyphenyl)ethyl]amine

• Inchi： 1S/C15H25NO/c1-12(15(2,3)4)16-11-10-13-8-6-7-9-14(13)17-5/h6-9,12,16H,10-11H2,1-5H3
• InChI Key： YOFLUYQGLRAGEZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCNC(C)C(C)(C)C

Computed Properties

• Exact Mass: 235.193614421g/mol
• Monoisotopic Mass: 235.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.924±0.06 g/cm3(Predicted)
• Boiling Point: 312.3±17.0 °C(Predicted)
• pka: 10.81±0.29(Predicted)

Additional information on (3,3-Dimethylbutan-2-yl)[2-(2-methoxyphenyl)ethyl]amine

(3,3-Dimethylbutan-2-yl)[2-(2-methoxyphenyl)ethyl]amine: A Comprehensive Overview

The compound with CAS No. 2098105-96-3, commonly referred to as (3,3-Dimethylbutan-2-yl)[2-(2-methoxyphenyl)ethyl]amine, is a complex organic amine with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and versatile properties. Recent studies have highlighted its potential in drug design, materials science, and advanced chemical synthesis.

(3,3-Dimethylbutan-2-yl)[2-(2-methoxyphenyl)ethyl]amine consists of a tertiary amine functional group attached to two distinct aromatic and aliphatic substituents. The presence of the methoxy group on the phenyl ring introduces electronic effects that enhance the compound's reactivity and selectivity in various reactions. This feature has been exploited in recent research to develop more efficient catalysts for industrial processes.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that (3,3-Dimethylbutan-2-yl)[2-(2-methoxyphenyl)ethyl]amine can serve as a precursor for the development of novel pharmaceutical agents targeting specific biological pathways. For instance, studies published in 2023 have shown its potential in designing inhibitors for kinase enzymes, which are critical in cancer therapy.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of advanced coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and tunable pore sizes, making them ideal for gas storage and catalysis.

The synthesis of (3,3-Dimethylbutan-2-yl)[2-(2-methoxyphenyl)ethyl]amine involves a multi-step process that combines nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For example, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields.

From an environmental perspective, researchers are exploring the biodegradability and toxicity profiles of this compound to ensure its safe use in industrial applications. Preliminary studies indicate that it exhibits low toxicity under standard conditions, making it suitable for large-scale production processes.

In conclusion, (3,3-Dimethylbutan-2-yl)[2-(2-methoxyphenyl)ethyl]amine represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and recent research breakthroughs underscore its importance as a key building block in modern chemistry. As ongoing studies continue to uncover new potential uses, this compound is poised to play an even greater role in advancing scientific innovation.